Methyl 6-methyl-1,3-benzothiazole-2-carboxylate
Overview
Description
“Methyl 6-methyl-1,3-benzothiazole-2-carboxylate” is a chemical compound with the molecular formula C10H9NO2S . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular structure of “Methyl 6-methyl-1,3-benzothiazole-2-carboxylate” can be represented by the SMILES notation:COC1=CC2=C (C=C1)N=C (S2)C (=O)OC .
Scientific Research Applications
Synthesis and Chemical Applications
Biomimetic Oxidative Routes : Methyl 6-(2-acetylaminoethyl)-4-hydroxy-benzothiazole-2-carboxylate, a benzothiazole core found in natural products like violatinctamine, is synthesized using biomimetic oxidative routes from N-acetyldopamine and cysteine methyl ester. This approach demonstrates the utility of methyl benzothiazole derivatives in mimicking natural product synthesis (Blunt et al., 2015).
Antimicrobial Agents : Compounds derived from 2-amino-6-methyl-benzothiazole, specifically 2-[(6-methyl-1,3-benzothiazol-2-yl)amino]-N-[2-(substituted phenyl/furan-2-yl)-4-oxo-1,3-thiazolidin-3-yl]nicotinamides, exhibit significant antimicrobial activity. This highlights the potential of methyl benzothiazole derivatives in developing new antimicrobial agents (Patel & Shaikh, 2010).
Material Science and Non-linear Optics
Non-linear Optical Applications : Novel push-pull benzothiazole derivatives with reverse polarity, including 6-dimethylaminobenzothiazole-2-carbaldehyde, have been synthesized for potential non-linear optical applications. The electron-acceptor and donor substitution pattern on these derivatives make them suitable for studying non-linear optical properties (Hrobárik et al., 2004).
Drug Discovery Building Blocks
Building Blocks in Drug Discovery : Methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates have been synthesized as versatile building blocks for drug discovery. Their substitution potential allows for extensive exploration in ligand development, showcasing the adaptability of methyl benzothiazole derivatives in medicinal chemistry (Durcik et al., 2020).
Corrosion Inhibition
Corrosion Inhibition : The correlation between electronic properties and corrosion inhibition efficiency of benzothiazole derivatives, including 6-methyl-1,3-benzothiazol-2-amine, has been studied. This research indicates the potential of these compounds as corrosion inhibitors, with electronic properties playing a significant role in their effectiveness (Behzadi & Forghani, 2017).
Future Directions
properties
IUPAC Name |
methyl 6-methyl-1,3-benzothiazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S/c1-6-3-4-7-8(5-6)14-9(11-7)10(12)13-2/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDZWDOQTEJERKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-methyl-1,3-benzothiazole-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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